Cas no 1024-34-6 (Phosphonic acid,P-phenyl-, dibutyl ester)

Phosphonic acid,P-phenyl-, dibutyl ester structure
1024-34-6 structure
Product Name:Phosphonic acid,P-phenyl-, dibutyl ester
CAS No:1024-34-6
MF:C14H23O3P
MW:270.30438542366
CID:159615
PubChem ID:70559
Update Time:2025-04-19

Phosphonic acid,P-phenyl-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-phenyl-, dibutyl ester
    • dibutoxyphosphorylbenzene
    • Phenylphosphonic acid dibutyl ester
    • AC1L2ECH
    • BRN 2942181
    • di(n-butyl) phenylphosphonate
    • Dibutoxyphenylphosphine oxide
    • Dibutyl phenylphosphonate
    • Di-n-butyl benzenephosphonate
    • NCIOpen2_002607
    • NSC616244
    • phenyl-phosphonic acid dibutyl ester
    • Phenylphosphonic Acid Di-n-butyl Ester
    • Phenyl-phosphonsaeure-dibutylester
    • Phenylphosphonsaeure-di-n-butylester
    • Phosphonic acid, phenyl-, dibutyl ester
    • 1024-34-6
    • NSC-62230
    • Phosphonic acid, P-phenyl-, dibutyl ester
    • NSC-616244
    • DTXSID70145038
    • AKOS037621492
    • Dibutyl P-phenylphosphonate
    • SCHEMBL777797
    • di-n-butyl phenylphosphonate
    • NSC 62230
    • WLN: 4OPO&R&O4
    • UNII-QQ6GGE47DK
    • QQ6GGE47DK
    • MFCD00769285
    • YBBHHAFADNTQHQ-UHFFFAOYSA-N
    • NSC62230
    • Inchi: 1S/C14H23O3P/c1-3-5-12-16-18(15,17-13-6-4-2)14-10-8-7-9-11-14/h7-11H,3-6,12-13H2,1-2H3
    • InChI Key: YBBHHAFADNTQHQ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(=O)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 270.13859
  • Monoisotopic Mass: 270.13848159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.0410 (rough estimate)
  • Refractive Index: 1.4820 (estimate)
  • PSA: 35.53
  • LogP: 4.13840

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